Cas no 71189-30-5 (Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-)
71189-30-5 structure
Product Name:Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-
CAS No:71189-30-5
MF:C8H10OS
MW:154.229401111603
CID:1748206
PubChem ID:13911631
Update Time:2025-04-21
Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-
- SCHEMBL1745435
- 4,5,6,7-Tetrahydrobenzo[b]thiophene-4-ol
- DB-137768
- 71189-30-5
- 4-hydroxy-4,5,6,7-tetrahydrobenzo[b]thiophene
- WNIWYCSFEZILAE-UHFFFAOYSA-N
- AKOS012138033
-
- Inchi: 1S/C8H10OS/c9-7-2-1-3-8-6(7)4-5-10-8/h4-5,7,9H,1-3H2
- InChI Key: WNIWYCSFEZILAE-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1CCCC2O
Computed Properties
- Exact Mass: 154.0453
- Monoisotopic Mass: 154.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- PSA: 20.23
Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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